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Compound of Interest

Compound Name: Biotin Azide Plus

Cat. No.: B13714190

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Biotin Azide Plus is an advanced biotinylation reagent designed for highly efficient labeling of
alkyne-modified biomolecules through copper(l)-catalyzed azide-alkyne cycloaddition (CuAAC),
a cornerstone of click chemistry. Its defining feature is a proprietary chemical structure that
incorporates a copper-chelating system, enabling the molecule to function as both a reactant
and a catalyst. This intrinsic catalytic activity facilitates robust and rapid biotinylation, even
under dilute conditions, making it an invaluable tool for the detection of low-abundance targets
and applications where high signal-to-noise ratios are paramount. This guide provides a
comprehensive overview of Biotin Azide Plus, its mechanism of action, detailed experimental
protocols, and a comparative analysis of its chemical and physical properties.

Chemical and Physical Properties

Biotin Azide Plus is a complex molecule featuring a biotin moiety for detection, a polyethylene
glycol (PEG4) spacer to enhance solubility and reduce steric hindrance, and a specialized
azide group for click chemistry.[1] The key innovation lies in the azide component, which is part
of a structure that actively chelates copper, thereby concentrating the catalyst at the site of the
reaction.[2][3][4]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b13714190?utm_src=pdf-interest
https://www.benchchem.com/product/b13714190?utm_src=pdf-body
https://www.benchchem.com/product/b13714190?utm_src=pdf-body
https://www.benchchem.com/product/b13714190?utm_src=pdf-body
https://axispharm.com/product/biotin-azide-plus/
https://vectorlabs.com/products/biotin-azide-plus/?print-products=pdf
https://vectorlabs.com/products/biotin-azide-plus/
https://www.baseclick.eu/product/biotin-azide-plus/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13714190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Reference
Molecular Formula C24H42N1005S [2]
Molecular Weight 582.72 g/mol

Off-white to slightly orange
Appearance i ]

amorphous solid or oll
Solubility DMSO, DMF, MeOH

Storage Conditions

-20°C, dark, under inert gas

Purity

>95% (HPLC)

Mechanism of Action: The "Plus" Advantage

Standard CuAAC reactions require an azide, an alkyne, a copper(l) source, and a copper-

chelating ligand to stabilize the copper(l) and accelerate the reaction. Biotin Azide Plus

streamlines this process by integrating the copper-chelating functionality into its own structure.

This integrated system forms a potent, active copper complex that effectively makes Biotin

Azide Plus both the labeling reagent and the catalyst. This leads to an almost instantaneous

reaction with alkyne-modified targets, even at low concentrations, which is a significant

advantage for detecting low-abundance biomolecules and improving biocompatibility by

minimizing the required copper concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Biotin Azide Plus: A Technical Guide to Enhanced
Bioorthogonal Labeling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13714190#what-is-biotin-azide-plus-and-how-does-it-
work]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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